Cas no 1256255-94-3 (6-Bromo-8-fluoro-3,4-dihydro-2H-benzoB1,4oxazine)
6-Bromo-8-fluoro-3,4-dihydro-2H-benzo[b][1,4]oxazine is a heterocyclic compound featuring a benzoxazine core substituted with bromine and fluorine at the 6- and 8-positions, respectively. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The bromo and fluoro substituents enhance its utility in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling efficient derivatization. The benzoxazine scaffold contributes to its stability and potential bioactivity, particularly in CNS-targeted drug discovery. Its high purity and well-defined synthetic pathway ensure reproducibility in research applications. This compound is particularly suited for medicinal chemistry efforts requiring selective functionalization of aromatic systems.
1256255-94-3 structure
Product Name:6-Bromo-8-fluoro-3,4-dihydro-2H-benzoB1,4oxazine
CAS No:1256255-94-3
MF:C8H7BrFNO
MW:232.049684762955
MDL:MFCD20441897
CID:1025030
PubChem ID:54758737
Update Time:2025-05-28
6-Bromo-8-fluoro-3,4-dihydro-2H-benzoB1,4oxazine Chemical and Physical Properties
Names and Identifiers
-
- 6-Bromo-8-fluoro-3,4-dihydro-2H-benzo[b][1,4]oxazine
- 6-Bromo-8-fluoro-3,4-dihydro-2H-1,4-benzoxazine
- 1256255-94-3
- AKOS015888597
- MFCD20441897
- AS-43390
- A890148
- A1-23776
- SCHEMBL13035938
- DB-169886
- EN300-3034647
- 2H-1,4-Benzoxazine, 6-bromo-8-fluoro-3,4-dihydro-
- CS-0209191
- DTXSID20716494
- 6-Bromo-8-fluoro-3,4-dihydro-2H-benzoB1,4oxazine
-
- MDL: MFCD20441897
- Inchi: 1S/C8H7BrFNO/c9-5-3-6(10)8-7(4-5)11-1-2-12-8/h3-4,11H,1-2H2
- InChI Key: HPXAPSFLFJWDJH-UHFFFAOYSA-N
- SMILES: BrC1C=C(C2=C(C=1)NCCO2)F
Computed Properties
- Exact Mass: 230.97000
- Monoisotopic Mass: 230.96950g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 169
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 21.3Ų
Experimental Properties
- PSA: 21.26000
- LogP: 2.53050
6-Bromo-8-fluoro-3,4-dihydro-2H-benzoB1,4oxazine Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
6-Bromo-8-fluoro-3,4-dihydro-2H-benzoB1,4oxazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 211484-250mg |
6-Bromo-8-fluoro-3,4-dihydro-2H-benzo[b][1,4]oxazine |
1256255-94-3 | 95% | 250mg |
£250.00 | 2022-03-01 | |
| Fluorochem | 211484-1g |
6-Bromo-8-fluoro-3,4-dihydro-2H-benzo[b][1,4]oxazine |
1256255-94-3 | 95% | 1g |
£563.00 | 2022-03-01 | |
| TRC | B681520-10mg |
6-Bromo-8-fluoro-3,4-dihydro-2H-benzo[B][1,4]oxazine |
1256255-94-3 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B681520-50mg |
6-Bromo-8-fluoro-3,4-dihydro-2H-benzo[B][1,4]oxazine |
1256255-94-3 | 50mg |
$ 135.00 | 2022-06-06 | ||
| TRC | B681520-100mg |
6-Bromo-8-fluoro-3,4-dihydro-2H-benzo[B][1,4]oxazine |
1256255-94-3 | 100mg |
$ 210.00 | 2022-06-06 | ||
| Chemenu | CM133640-1g |
6-bromo-8-fluoro-3,4-dihydro-2H-benzo[b][1,4]oxazine |
1256255-94-3 | 95% | 1g |
$371 | 2021-06-09 | |
| Alichem | A019094355-1g |
6-Bromo-8-fluoro-3,4-dihydro-2H-benzo[b][1,4]oxazine |
1256255-94-3 | 95% | 1g |
$699.00 | 2023-09-03 | |
| Chemenu | CM133640-1g |
6-bromo-8-fluoro-3,4-dihydro-2H-benzo[b][1,4]oxazine |
1256255-94-3 | 95% | 1g |
$*** | 2023-04-03 | |
| abcr | AB311239-250 mg |
6-Bromo-8-fluoro-3,4-dihydro-2H-1,4-benzoxazine; 96% |
1256255-94-3 | 250MG |
€333.00 | 2022-03-25 | ||
| abcr | AB311239-1 g |
6-Bromo-8-fluoro-3,4-dihydro-2H-1,4-benzoxazine; 96% |
1256255-94-3 | 1g |
€710.50 | 2022-03-25 |
6-Bromo-8-fluoro-3,4-dihydro-2H-benzoB1,4oxazine Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:1256255-94-3)6-Bromo-8-fluoro-3,4-dihydro-2H-benzoB1,4oxazine
Order Number:A890148
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 11:31
Price ($):2812.0
Email:sales@amadischem.com
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:1256255-94-3)6-Bromo-8-fluoro-3,4-dihydro-2H-benzoB1,4oxazine
Purity:99%
Quantity:25g
Price ($):2812.0